Cas no 1383481-13-7 (7-chloro-3-iodo-imidazo[1,2-b]pyridazine)

• Product Name: 7-chloro-3-iodo-imidazo[1,2-b]pyridazine
• CAS No: 1383481-13-7
• MF: C₆H₃ClIN₃
• MW: 279.465591669083
• MDL: MFCD24387378
• CID: 2759988
• PubChem ID: 67980588
• Update Time: 2025-06-09

7-chloro-3-iodo-imidazo[1,2-b]pyridazine Chemical and Physical Properties

Names and Identifiers

• 7-Chloro-3-iodoimidazo(1,2-B)pyridazine
• 7-chloro-3-iodoimidazo[1,2-b]pyridazine
• Imidazo[1,2-b]pyridazine, 7-chloro-3-iodo-
• 7-chloro-3-iodo-imidazo[1,2-b]pyridazine
• SCHEMBL9950734
• 1383481-13-7
• D92885
• DB-129604
• CS-0369066
• VNNGLAHFEULQGK-UHFFFAOYSA-N
• AKOS028108331
• AS-78731

• MDL： MFCD24387378
• Inchi： 1S/C6H3ClIN3/c7-4-1-6-9-3-5(8)11(6)10-2-4/h1-3H
• InChI Key： VNNGLAHFEULQGK-UHFFFAOYSA-N
• SMILES： IC1=CN=C2C=C(C=NN21)Cl

Computed Properties

• Exact Mass: 278.90602 g/mol
• Monoisotopic Mass: 278.90602 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 30.2
• Molecular Weight: 279.46

Additional information on 7-chloro-3-iodo-imidazo[1,2-b]pyridazine

Recent Advances in the Study of 7-Chloro-3-iodo-imidazo[1,2-b]pyridazine (CAS: 1383481-13-7)

The compound 7-chloro-3-iodo-imidazo[1,2-b]pyridazine (CAS: 1383481-13-7) has recently emerged as a promising scaffold in medicinal chemistry, particularly in the development of kinase inhibitors and targeted therapies. This heterocyclic structure, characterized by its fused imidazo[1,2-b]pyridazine core with halogen substitutions, has demonstrated significant potential in modulating various biological pathways. Recent studies have focused on its synthetic optimization, structure-activity relationships (SAR), and therapeutic applications, making it a compound of considerable interest in pharmaceutical research.

One of the key areas of investigation has been the role of 7-chloro-3-iodo-imidazo[1,2-b]pyridazine as a versatile intermediate in the synthesis of kinase inhibitors. Researchers have exploited its halogenated structure to introduce further functional groups, enabling the development of compounds with enhanced selectivity and potency. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its utility in the design of selective JAK2 inhibitors, which are critical for treating myeloproliferative disorders. The study reported that derivatives of this scaffold exhibited nanomolar inhibitory activity against JAK2 while maintaining minimal off-target effects.

Another significant advancement involves the application of 7-chloro-3-iodo-imidazo[1,2-b]pyridazine in targeted cancer therapies. A recent preclinical study demonstrated its efficacy as a precursor for compounds targeting the PI3K/AKT/mTOR pathway, a frequently dysregulated signaling cascade in various cancers. The study, conducted by a team at the University of Cambridge, utilized structure-based drug design to optimize the scaffold, resulting in derivatives with improved pharmacokinetic properties and tumor penetration. These findings were further validated in xenograft models, where the optimized compounds showed marked tumor regression without significant toxicity.

In addition to its therapeutic potential, recent work has also explored the synthetic methodologies for 7-chloro-3-iodo-imidazo[1,2-b]pyridazine. A 2024 publication in Organic Letters detailed a novel, scalable synthesis route that employs palladium-catalyzed cross-coupling reactions to introduce diverse substituents at the 3-position. This methodological advancement addresses previous challenges related to yield and purity, thereby facilitating broader access to this scaffold for drug discovery efforts.

Looking ahead, the versatility of 7-chloro-3-iodo-imidazo[1,2-b]pyridazine continues to inspire innovation in drug development. Ongoing research is investigating its potential in neurodegenerative diseases and infectious diseases, with preliminary data suggesting activity against key enzymes involved in these conditions. As the understanding of its pharmacophore evolves, this scaffold is poised to play a pivotal role in the next generation of small-molecule therapeutics.